3-tert-butyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 3-tert-butyl-4-(cyclopropylmethyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C10H17N3O/c1-10(2,3)8-11-12-9(14)13(8)6-7-4-5-7/h7H,4-6H2,1-3H3,(H,12,14)
• InChI Key: RGUWPMTUNAMLLV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NNC(=O)N1CC2CC2
• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol

Description

3-tert-butyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one (TCT) is a well-known chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that belongs to the triazole family. TCT has shown potential in various scientific applications, including medicinal chemistry and material science.

Scientific Research Applications

Triazole derivatives, such as 3-tert-butyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one, have attracted significant attention in scientific research due to their diverse biological activities and potential applications in developing new drugs. These compounds belong to a class of five-membered heterocyclic compounds notable for their structural variations and broad range of biological activities (Ferreira et al., 2013). This interest stems from various triazoles that have entered the pharmaceutical market, showcasing their importance in medicine.

Biological Activities and Applications

Triazoles are studied for their potential in treating various diseases due to their anti-inflammatory, antiplatelet, antimicrobial, antimycobacterial, antitumoral, and antiviral properties. Research has focused on these compounds as target structures, evaluating them across several biological targets to find new, efficient preparations that consider green chemistry, energy saving, and sustainability. The ongoing discovery of new diseases and challenges posed by new viruses and bacteria underscore the urgent need for new prototypes for these diseases, especially those resistant to current treatments and for neglected diseases affecting a large part of humanity (Ferreira et al., 2013).

Synthetic Routes and Advances

The synthesis of triazoles, including the copper(I) catalyzed regioselective synthesis of 1,4-disubstituted 1,2,3-triazoles through azide-alkyne cycloaddition (click chemistry), has been a significant area of development. This method provides a versatile approach to creating a wide range of triazole derivatives with potential applications in drug discovery, bioconjugation, material science, and pharmaceutical chemistry. Recent advancements have emphasized eco-friendly procedures, utilizing new and easily recoverable catalysts to produce 1,2,3-triazoles, highlighting the method's efficiency, selectivity, and application in industrial drug synthesis and other areas (Kaushik et al., 2019; de Souza et al., 2019).